![molecular formula C12H11ClN2O B7508047 6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one](/img/structure/B7508047.png)
6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one
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Overview
Description
6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one is a chemical compound that belongs to the quinazoline family. This compound has gained significant attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one in lab experiments is its potential pharmacological properties. This compound has been found to exhibit various activities that make it a promising candidate for drug development. However, one of the limitations of using this compound is its limited availability and high cost.
Future Directions
There are several future directions for the study of 6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one. One direction is to further investigate its potential use in the treatment of neurological disorders. Another direction is to explore its potential as a chemotherapeutic agent for cancer treatment. Additionally, more research is needed to understand the mechanism of action of this compound and to develop more efficient synthesis methods to increase its availability.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of medicine.
Synthesis Methods
The synthesis of 6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one can be achieved through various methods. One of the most commonly used methods is the reaction of 2-chloro-3-formylquinazoline with isobutene in the presence of a strong acid catalyst. Other methods include the reaction of 2-aminobenzonitrile with 2-methylpropenal and chlorination of 3-(2-methylprop-2-enyl)quinazolin-4-one.
Scientific Research Applications
6-Chloro-3-(2-methylprop-2-enyl)quinazolin-4-one has been extensively studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, anti-cancer, anti-bacterial, anti-viral, and anti-fungal activities. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
6-chloro-3-(2-methylprop-2-enyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O/c1-8(2)6-15-7-14-11-4-3-9(13)5-10(11)12(15)16/h3-5,7H,1,6H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEFGDGLIMQXXDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C=NC2=C(C1=O)C=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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